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Compound of Interest

Compound Name: Losartan-d4 Carboxylic Acid

Cat. No.: B1139441 Get Quote

These application notes provide detailed protocols for the three most common sample

preparation techniques for the analysis of losartan in human plasma: Solid-Phase Extraction

(SPE), Liquid-Liquid Extraction (LLE), and Protein Precipitation (PPT). The methods are

suitable for researchers, scientists, and drug development professionals involved in

pharmacokinetic and bioequivalence studies.

Solid-Phase Extraction (SPE)
SPE is a highly selective and efficient method for extracting losartan and its active metabolite,

EXP3174, from human plasma. It provides clean extracts, leading to reduced matrix effects and

improved assay sensitivity.

Application Note:
This protocol details the use of Oasis HLB cartridges for the extraction of losartan from human

plasma prior to LC-MS/MS analysis. The method demonstrates high and reproducible

recoveries.[1][2]

Experimental Protocol:
Materials:

Human plasma sample

Internal Standard (IS) working solution (e.g., Irbesartan, 2000 ng/mL)
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Extraction buffer (0.5% formic acid in water)

Methanol

0.5% Ammonia in methanol

Oasis HLB cartridges (30 mg/1 mL)

Nitrogen evaporator

Procedure:

Sample Pre-treatment:

To a 200 µL aliquot of human plasma, add 25 µL of the IS working solution.

Vortex the mixture for 10 seconds.

Add 200 µL of extraction buffer and vortex again.

Cartridge Conditioning:

Condition the Oasis HLB cartridge with 1.0 mL of methanol.

Equilibrate the cartridge with 1.0 mL of extraction buffer.

Sample Loading:

Load the pre-treated plasma sample onto the conditioned cartridge.

Washing:

Wash the cartridge with 1.0 mL of extraction buffer.

Wash the cartridge again with 1.0 mL of water.

Elution:

Elute the analytes and IS with 1.0 mL of 0.5% ammonia in methanol.
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Dry-down and Reconstitution:

Evaporate the eluate to dryness at 45°C under a stream of nitrogen.

Reconstitute the residue in a suitable mobile phase for LC-MS/MS analysis.

Workflow Diagram:
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Plasma Sample (200 µL)

Add Internal
Standard (25 µL)

Vortex

Add Extraction
Buffer (200 µL)

Vortex

Load Sample

Condition Cartridge
(Methanol & Buffer)

Wash with
Extraction Buffer

Wash with Water

Elute (0.5% Ammonia
in Methanol)

Evaporate to
Dryness

Reconstitute

LC-MS/MS Analysis

 

Plasma Sample (100 µL)

Add Internal
Standard (5 µL)

Add 1M Formic
Acid (30 µL)

Add Extraction Solvent
(1 mL)

Vortex (10 min)

Centrifuge
(15 min, 10,000 rpm)

Transfer Organic
Layer (800 µL)

Evaporate to
Dryness

Reconstitute

LC-MS/MS Analysis
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Plasma Sample (200 µL)

Add Internal
Standard

Vortex (1 min)

Add Methanol
(to 2 mL)

Vortex (1 min)

Centrifuge
(15 min, 5000 rpm)

Collect Supernatant

Filter (0.45 µm)

HPLC or LC-MS/MS
Analysis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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